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Compound of Interest

D-Threonine Benzyl Ester
Compound Name: _
Hydrochloride

Cat. No.: B570760

This technical guide provides a comprehensive overview of D-Threonine Benzyl Ester
Hydrochloride, a key building block in synthetic chemistry, particularly in the fields of peptide
synthesis and drug development. This document is intended for researchers, scientists, and
professionals in the pharmaceutical and biotechnology industries.

Chemical Identity and Structure

D-Threonine Benzyl Ester Hydrochloride is the hydrochloride salt of the benzyl ester of D-
threonine. The benzyl ester group serves as a protecting group for the carboxylic acid
functionality of D-threonine, preventing it from participating in unwanted side reactions during
peptide synthesis. The hydrochloride salt form enhances the compound's stability and ease of
handling.[1]

The chemical structure of D-Threonine Benzyl Ester Hydrochloride is characterized by a
chiral center at the alpha-carbon (C2) and another at the beta-carbon (C3) of the threonine
backbone. The stereochemistry is defined as (2R,3S), which is crucial for its specific
applications in the synthesis of stereochemically pure molecules.[2][3]

IUPAC Name: benzyl (2R,3S)-2-amino-3-hydroxybutanoate;hydrochloride[2]

Canonical SMILES: C--INVALID-LINK--OCC1=CC=CC=C1)N">C@@HO.CI[2]
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InChl: InChI=1S/C11H15NO3.CIH/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9;/h2-
6,8,10,13H,7,12H2,1H3;1H/t8-,10+;/m0./s1[2]

Physicochemical Properties

D-Threonine Benzyl Ester Hydrochloride is typically a white to almost white crystalline
powder.[4] A summary of its key physicochemical properties is presented in the table below for
easy reference.

Property Value References

Molecular Formula C11H15NOs-HCI [4115]

Molecular Weight 245.70 g/mol [6]

CAS Number 75748-36-6 [4]

Appearance White to almost white )
powder/crystal

Purity >98.0% (HPLC) [5]

Melting Point 128.0t0 132.0 °C

Specific Rotation [a]2°/D +10.0 to +12.0° (c=1, EtOH)

Solubility Soluble in Ethanol

Storage Conditions Refrigerated (0-10°C), under 4]

inert gas

Synthesis and Experimental Protocols

The synthesis of D-Threonine Benzyl Ester Hydrochloride is commonly achieved through
the esterification of D-threonine with benzyl alcohol in the presence of an acid catalyst, such as
thionyl chloride (SOCIz2).[1]

Experimental Protocol: Synthesis from D-Allothreonine

This protocol is adapted from a patented synthesis method.[7]
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Materials:

D-Allothreonine

Benzyl alcohol

Thionyl chloride

Isopropyl ether

Procedure:

e Dissolve 10.0 g of D-allothreonine in 50 mL of benzyl alcohol.

» Cool the solution to 0°C in an ice bath.

e Slowly add 30.0 g of thionyl chloride dropwise to the cooled solution.

» After the addition is complete, heat the reaction mixture to 100°C for 4 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, dilute the reaction solution with isopropyl ether to precipitate
the product.

o Alarge amount of white solid, D-allothreonine benzyl ester hydrochloride, will precipitate.
« Filter the solid and dry it to obtain the final product.

Yield: 17.0 g (96.7%)[7]
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Caption: Synthesis of D-Threonine Benzyl Ester Hydrochloride.

Applications in Research and Drug Development

D-Threonine Benzyl Ester Hydrochloride is a valuable reagent in several areas of chemical
and pharmaceutical research.

e Peptide Synthesis: It serves as a crucial building block for the incorporation of D-threonine
residues into peptide chains. The protected carboxyl group allows for controlled peptide bond
formation.[4]

o Drug Development: This compound is utilized in the synthesis of novel therapeutic agents.[4]
Its applications are noted in the development of drugs targeting neurological disorders,
potentially due to its ability to be incorporated into molecules that can cross the blood-brain
barrier.[4] It is also a reactant in the preparation of 3-methyl-7-phenylacetamido-O-2-
isocephem, a compound with antimicrobial activity.[3]

o Chiral Synthesis: As a chiral molecule, it is an important starting material for the asymmetric
synthesis of complex organic molecules where the specific stereochemistry of the threonine
moiety is required.

Spectroscopic Data
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While detailed spectroscopic data is not widely available in the public domain, Fourier-
transform infrared (FTIR) spectra are available from some sources.[2] For detailed structural
elucidation and purity assessment, standard analytical techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid
Chromatography (HPLC) are typically employed. Purity is often reported as =98.0% by HPLC.

[5]

Handling and Storage

Storage: D-Threonine Benzyl Ester Hydrochloride should be stored in a refrigerator at
temperatures between 0-10°C. It is also recommended to store it under an inert gas
atmosphere as it may be sensitive to air and heat.

Safety: As with all laboratory chemicals, appropriate personal protective equipment (PPE), such
as gloves, lab coat, and safety glasses, should be worn when handling this compound. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to D-Threonine Benzyl
Ester Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570760#d-threonine-benzyl-ester-hydrochloride-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b570760#d-threonine-benzyl-ester-hydrochloride-chemical-structure
https://www.benchchem.com/product/b570760#d-threonine-benzyl-ester-hydrochloride-chemical-structure
https://www.benchchem.com/product/b570760#d-threonine-benzyl-ester-hydrochloride-chemical-structure
https://www.benchchem.com/product/b570760#d-threonine-benzyl-ester-hydrochloride-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b570760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

